Cas no 2007925-22-4 (3-Ethynyl-5-nitro-1H-indole)

• Product Name: 3-Ethynyl-5-nitro-1H-indole
• CAS No: 2007925-22-4
• MF: C₁₀H₆N₂O₂
• MW: 186.166841983795
• CID: 5039719
• PubChem ID: 122360611
• Update Time: 2026-02-28

3-Ethynyl-5-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-Ethynyl-5-nitro-1H-indole
• BS-51851
• E10113
• 2007925-22-4
• DTXSID601307439
• 1H-Indole, 3-ethynyl-5-nitro-
• CS-0161076

• Inchi： 1S/C10H6N2O2/c1-2-7-6-11-10-4-3-8(12(13)14)5-9(7)10/h1,3-6,11H
• InChI Key： GIWIIEIJHWIFSM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C(C#C)=CN2)=O

Computed Properties

• Exact Mass: 186.042927438g/mol
• Monoisotopic Mass: 186.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.6

Additional information on 3-Ethynyl-5-nitro-1H-indole

Research Brief on 3-Ethynyl-5-nitro-1H-indole (CAS: 2007925-22-4): Recent Advances and Applications in Chemical Biology and Drug Discovery

3-Ethynyl-5-nitro-1H-indole (CAS: 2007925-22-4) is a structurally unique small molecule that has garnered significant attention in recent years due to its potential applications in chemical biology and drug discovery. This heterocyclic compound, featuring an ethynyl group at the 3-position and a nitro group at the 5-position of the indole scaffold, exhibits versatile reactivity and has been explored as a key intermediate in the synthesis of biologically active compounds. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Ethynyl-5-nitro-1H-indole as a click chemistry handle for the synthesis of indole-based PROTACs (Proteolysis Targeting Chimeras). The researchers successfully conjugated this compound to E3 ligase ligands, creating a series of bifunctional molecules capable of selectively degrading target proteins. The ethynyl group proved particularly valuable for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling efficient modular assembly of PROTACs with diverse warheads.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis and evaluation of 3-Ethynyl-5-nitro-1H-indole derivatives as potential inhibitors of bacterial DNA gyrase. The study found that certain derivatives exhibited potent activity against drug-resistant strains of Staphylococcus aureus, with MIC values in the low micromolar range. Molecular docking studies suggested that the nitro group plays a crucial role in binding to the ATPase domain of gyrase, while the ethynyl moiety allows for further structural optimization.

From a chemical biology perspective, researchers have exploited the unique photophysical properties of 3-Ethynyl-5-nitro-1H-indole. A 2024 Nature Chemical Biology paper described its use as a fluorescent probe for monitoring protein-protein interactions in live cells. The nitro group's electron-withdrawing character, combined with the ethynyl group's ability to participate in conjugation, results in distinctive fluorescence properties that can be modulated by the local chemical environment.

The compound has also shown promise in materials science applications. A recent ACS Applied Materials & Interfaces publication (2024) reported the incorporation of 3-Ethynyl-5-nitro-1H-indole into conjugated polymers for organic electronic devices. The resulting materials exhibited interesting charge transport properties and tunable band gaps, making them potentially useful for organic photovoltaic applications.

Looking forward, the versatility of 3-Ethynyl-5-nitro-1H-indole suggests it will continue to be a valuable building block in medicinal chemistry and chemical biology. Ongoing research is exploring its use in covalent inhibitor design, where the ethynyl group can serve as a warhead for targeted covalent modification of proteins. Additionally, its potential as a photoaffinity label for target identification studies is currently under investigation by several research groups.